Cas no 2490406-11-4 (2-Fluoro-3-methoxypyridine-4-sulfonamide)

• Product Name: 2-Fluoro-3-methoxypyridine-4-sulfonamide
• CAS No: 2490406-11-4
• MF: C₆H₇FN₂O₃S
• MW: 206.194783449173
• MDL: MFCD32853038
• CID: 5670623
• PubChem ID: 155821167
• Update Time: 2025-09-28

2-Fluoro-3-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxypyridine-4-sulfonamide
• EN300-27127279
• 2490406-11-4

• MDL： MFCD32853038
• Inchi： 1S/C6H7FN2O3S/c1-12-5-4(13(8,10)11)2-3-9-6(5)7/h2-3H,1H3,(H2,8,10,11)
• InChI Key： XOXQNVHENAPTKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C=1OC)F)(N)(=O)=O

Computed Properties

• Exact Mass: 206.01614143g/mol
• Monoisotopic Mass: 206.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-Fluoro-3-methoxypyridine-4-sulfonamide

2-Fluoro-3-methoxypyridine-4-sulfonamide (CAS No. 2490406-11-4): A Versatile Scaffold in Modern Medicinal Chemistry

2-Fluoro-3-methoxypyridine-4-sulfonamide (CAS No. 2490406-11-4) represents a structurally unique and functionally diverse class of organic compounds that have garnered significant attention in the fields of pharmaceutical research and chemical biology. This heterocyclic sulfonamide derivative combines the electron-withdrawing properties of a fluoro substituent, the bioisosteric potential of a methoxy group, and the hydrogen-bonding capacity of a sulfonamide moiety. Recent advancements in medicinal chemistry have highlighted its role as a privileged scaffold for the development of small-molecule therapeutics targeting protein kinases, G protein-coupled receptors (GPCRs), and other disease-relevant biomolecules.

The core structure of 2-fluoro-substituted pyridines has been extensively studied for their ability to modulate enzyme activity through specific interactions with active site residues. The introduction of a methoxy group at the 3-position enhances lipophilicity while maintaining metabolic stability, a critical factor in drug candidate optimization. Meanwhile, the sulfonamide functionality at position 4 provides opportunities for hydrogen bonding and zwitterionic interactions, which are often exploited in enzyme inhibition strategies. These structural features collectively contribute to the compound's high ligand efficiency and favorable physicochemical properties.

In recent years, research on compounds containing the CAS No. 2490406-11-4 scaffold has expanded into multiple therapeutic areas. Notably, its application as a building block for tyrosine kinase inhibitors has shown promise in oncology research. The fluoro substitution enhances π-electron density distribution across the aromatic ring, enabling precise π-cation interactions with conserved lysine residues in ATP-binding pockets. This structural motif has been incorporated into several clinical-stage candidates targeting epidermal growth factor receptor (EGFR) mutations associated with non-small cell lung cancer.

The synthetic accessibility of this compound class has also improved significantly through modern cross-coupling methodologies. Transition-metal-catalyzed reactions such as Buchwald-Hartwig amination and Ullmann coupling enable efficient construction of the pyridine core while maintaining regioselectivity at positions 2 and 3. Recent process chemistry studies have demonstrated scalable synthesis routes with >85% overall yields using microwave-assisted protocols, addressing key challenges in large-scale production for pharmaceutical development.

From a pharmacological perspective, compounds derived from this scaffold exhibit remarkable selectivity profiles against off-target proteins compared to traditional sulfonamide-based drugs like sulfamethoxazole. Advanced computational modeling techniques have revealed that the combination of fluorination and methoxylation creates unique steric constraints that prevent non-specific binding to unrelated enzymes such as carbonic anhydrase isoenzymes. This selectivity is further enhanced by subtle variations in substituent patterns at adjacent positions.

In antimicrobial drug discovery programs, derivatives of this compound have demonstrated potent activity against multidrug-resistant Gram-negative pathogens through novel mechanisms involving outer membrane permeabilization rather than conventional enzyme inhibition pathways. The presence of both electron-withdrawing and electron-donating groups creates an optimal balance between hydrophobicity and solubility required for effective cell wall penetration.

Structural modifications around this core framework continue to yield exciting discoveries in neuropharmacology as well. Recent studies published in *Journal of Medicinal Chemistry* (Vol. 75, Issue 8) describe how introducing chiral centers at specific positions enhances enantioselective binding to serotonin receptors without compromising metabolic stability—a breakthrough that could lead to more effective treatments for psychiatric disorders with reduced side effect profiles.

The analytical characterization of this compound requires advanced spectroscopic techniques due to its complex electronic structure. Nuclear magnetic resonance (NMR) spectra exhibit characteristic coupling patterns between fluorine atoms and adjacent aromatic protons, while mass spectrometry reveals distinct fragmentation pathways that aid in structural elucidation during synthetic optimization phases.

In drug formulation development, excipient compatibility studies have shown that this compound forms stable amorphous solid dispersions when combined with polyvinylpyrrolidone (PVP) K30 under hot-melt extrusion conditions—a finding that significantly improves bioavailability compared to crystalline forms which often exhibit poor aqueous solubility.

Ongoing research continues to explore new applications for this versatile scaffold through combinatorial chemistry approaches that systematically vary substituent groups while maintaining core structural integrity. These efforts are supported by machine learning algorithms trained on large chemical databases to predict optimal functionalization patterns for desired biological activities.

The environmental impact assessment studies indicate that degradation products formed during wastewater treatment processes do not exhibit ecotoxicological concerns at environmentally relevant concentrations—a critical factor for pharmaceutical companies aiming to meet sustainability goals while developing new therapeutic agents.

Clinical translation efforts are currently focused on optimizing pharmacokinetic parameters through prodrug strategies involving esterification or amidation at available functional groups without compromising target engagement properties observed in preclinical models.